6-(2-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11FN4OS
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 6-(2-fluorophenyl)-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11FN4OS/c17-13-9-5-4-8-12(13)15-20-21-14(18-19-16(21)23-15)10-22-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: ZABRTGQVRIMGFH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC=CC=C4F

Description

6-(2-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound belongs to the family of triazolothiadiazole derivatives, which have shown promising results in the development of new drugs and pesticides.

Mechanism of Action

The mechanism of action of 6-(2-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not well understood. However, studies have suggested that it may act by inhibiting certain enzymes and pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 6-(2-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and to inhibit the growth of various cancer cell lines. Additionally, this compound has demonstrated potent anti-bacterial activity against several strains of bacteria.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent activity against various biological targets and its relatively simple synthesis method. However, its limitations include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 6-(2-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Further investigation of its mechanism of action to better understand its potential therapeutic applications.
2. Development of more efficient and scalable synthesis methods to increase its availability for research and development.
3. Evaluation of its potential as a pesticide for agricultural applications.
4. Investigation of its potential as a treatment for other diseases, such as Alzheimer's and Parkinson's.
5. Development of derivatives of this compound with improved solubility and bioavailability.
Conclusion:
6-(2-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound that has shown promising results in scientific research. Its potential applications in the development of new drugs and pesticides make it an important area of study. Further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 6-(2-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several studies. One of the most common methods involves the reaction of 2-fluoroaniline with 2-chloroacetic acid to form 2-fluoro-N-(2-carboxymethyl)aniline. This intermediate is then reacted with thiourea and paraformaldehyde to form the desired compound.

Scientific Research Applications

The potential applications of 6-(2-Fluorophenyl)-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. One of the most promising areas of research is in the development of new drugs. Studies have shown that this compound exhibits significant anti-inflammatory, anti-tumor, and anti-microbial activities.